Sulfacecole
Overview
Description
Sulfacecole, also known as 2-(2,4-dichlorophenoxy) ethanesulfonic acid, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 296.19 g/mol. Sulfacecole is commonly used in the laboratory as a surfactant, a buffering agent, and a stabilizer.
Scientific Research Applications
Sulfur's Role in Modern Materials Science
Sulfur, a prevalent element, is vital in various scientific research domains. Its significance spans improving energy efficiency, crafting polymers with unique properties, and developing materials for biological applications. Its role in creating environmentally friendly solutions for oil refinery byproducts and its utility in generating materials for practical areas like energy and environment are noteworthy (Boyd, 2016).
Metal Sulfide Precipitation and Applications
The field of metal sulfide precipitation is fragmented but crucial in areas like metal removal, reaction kinetics, and crystal formation. Its applications range from effluent treatment processes to industrial applications, highlighting the disparity in scientific understanding and the necessity for integration between fundamental and applied research (Lewis, 2010).
Sulfur in Rechargeable Batteries
Sulfur chemistry is pivotal in developing high-performance rechargeable batteries, addressing sulfur electrochemical utilization limits, low-temperature performance, and rate capability limits. This research is crucial for advancing energy storage technologies (Akridge et al., 2004).
Advances in Metal Sulfides
Metal sulfides have garnered interest for renewable energy applications due to their tunable properties and potential in energy conversion. However, the research highlights the need for developing robust measurement techniques and understanding complex aqueous chemistry for further advancements (Chandrasekaran et al., 2019).
Sulfur Chemistry in Polymer and Materials Science
Sulfur plays a significant role in polymer and materials science, leading to innovative applications in medicine, optics, and nanotechnology. The research underscores the importance of sulfur-based reactions in designing polymeric materials with a wide range of applications (Mutlu et al., 2018).
properties
IUPAC Name |
2-ethoxy-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O5S/c1-3-21-9-14(18)15-11-4-6-12(7-5-11)23(19,20)17-13-8-10(2)22-16-13/h4-8H,3,9H2,1-2H3,(H,15,18)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZSKRKPZUQECIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NOC(=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90176046 |
Source
|
| Record name | Sulfacecole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90176046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sulfacecole | |
CAS RN |
21662-79-3 |
Source
|
| Record name | 2-Ethoxy-N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21662-79-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfacecole [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021662793 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfacecole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90176046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SULFACECOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AP3C1V2UPV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[(4-Chloro-2-methylphenyl)amino]acetohydrazide](/img/structure/B1615245.png)
